Cas no 951892-99-2 (2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene)

• Product Name: 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene
• CAS No: 951892-99-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• MDL: MFCD09801268
• CID: 4722725
• Update Time: 2025-10-10

2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3,4,5-TRIMETHOXYPHENYL)-1-PROPENE
• 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene

• MDL： MFCD09801268
• Inchi： 1S/C12H15BrO3/c1-8(13)5-9-6-10(14-2)12(16-4)11(7-9)15-3/h6-7H,1,5H2,2-4H3
• InChI Key： PUQZWNKKMPFZCU-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• XLogP3: 3
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene (CAS No. 951892-99-2)

The compound 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene (CAS No. 951892-99-2) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine substituent and a trimethoxyphenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The growing demand for high-purity chemical intermediates in the life sciences sector has further amplified its importance.

One of the key features of 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene is its versatility in organic synthesis. The presence of the bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry. Meanwhile, the trimethoxyphenyl moiety contributes to the compound's lipophilicity, enhancing its bioavailability—a critical factor in drug design. Recent studies have explored its role in creating analogs of natural products like combretastatins, which are known for their antitumor properties.

In the context of green chemistry and sustainable synthesis, CAS No. 951892-99-2 has garnered attention for its potential to reduce waste in multi-step reactions. Researchers are optimizing protocols to minimize the use of hazardous reagents while maintaining high yields—a trend aligned with the pharmaceutical industry's shift toward eco-friendly manufacturing. This aligns with frequent search queries such as "sustainable synthetic routes for aryl bromides" and "green alternatives in intermediate synthesis," reflecting broader market interests.

From a commercial perspective, suppliers of 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene emphasize its high purity grades (≥98%) to meet stringent regulatory requirements for preclinical studies. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, addressing common customer concerns about batch-to-batch consistency. The compound's stability under controlled storage conditions (−20°C, inert atmosphere) also makes it a reliable choice for long-term research projects.

Emerging trends in AI-driven drug discovery have further highlighted the value of this compound. Computational models frequently use its structural data to predict bioactive conformations or optimize lead compounds—a topic frequently searched in academic and industrial circles. Additionally, its structure-activity relationship (SAR) studies are pivotal in understanding how subtle modifications affect biological targets, a hot topic in precision medicine development.

In summary, 2-Bromo-3-(3,4,5-trimethoxyphenyl)-1-propene (CAS No. 951892-99-2) represents a convergence of synthetic utility, pharmacological potential, and sustainability. Its role in advancing targeted therapies and green chemistry initiatives ensures its continued relevance in scientific and industrial applications. As research evolves, this compound is poised to remain a focal point for innovations in organic synthesis and drug development.